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Compound of Interest

Compound Name:
Phosphocreatine disodium

tetrahydrate

Cat. No.: B602361 Get Quote

An In-depth Technical Guide to Phosphocreatine
Disodium Tetrahydrate
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical structure, physicochemical

properties, biological functions, and experimental applications of Phosphocreatine Disodium
Tetrahydrate.

Core Concepts and Chemical Identity
Phosphocreatine (PCr), in its disodium tetrahydrate salt form, is a high-energy phosphate

compound found predominantly in the skeletal muscle and brain of vertebrates.[1][2][3] It

functions as a rapidly accessible reserve of high-energy phosphate for the regeneration of

adenosine triphosphate (ATP), the primary energy currency of the cell.[2][3] The disodium salt

form typically offers enhanced water solubility and stability compared to the free acid.[1]

Chemical Structure:

IUPAC Name: N-[Imino(phosphonoamino)methyl]-N-methylglycine disodium salt tetrahydrate

Synonyms: Creatine phosphate disodium tetrahydrate, Sodium creatine phosphate dibasic

tetrahydrate[1][4]
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Molecular Formula: C₄H₈N₃O₅PNa₂·4H₂O[4][5]

Molecular Weight: 327.14 g/mol [1][5]

Physicochemical Properties
The quantitative properties of Phosphocreatine Disodium Tetrahydrate are summarized

below. These parameters are critical for experimental design, formulation development, and

analytical characterization.

Property Value Reference(s)

CAS Number 71519-72-7, 19333-65-4 [1][4][5]

Appearance
White to off-white crystalline

powder
[1][4][5]

Purity
Typically ≥97% to >99%

(Enzymatic assay or HPLC)
[4][6][7]

Solubility
Soluble in water; Insoluble in

DMSO
[2]

- H₂O: 50 mg/mL [6][7]

- H₂O: ≥524 g/L at 22 °C

(anhydrous)
[8]

pH (aqueous solution) 8.0 – 9.0 [5]

Water Content (K.F.) 21% – 28% [5][7]

Storage Conditions
2–8 °C or -20 °C; Store under

desiccating conditions
[5][6]

Stability
Stable for at least 2 years at

2–8 °C
[5]

The product can be stored for

up to 12 months at -20°C
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Mechanism of Action and Biological Significance
Phosphocreatine is a cornerstone of cellular bioenergetics, particularly in tissues with high and

fluctuating energy demands. Its primary functions are mediated by the Creatine Kinase (CK)

enzyme system.

The Creatine Kinase Reaction
Creatine Kinase (CK) catalyzes the reversible transfer of a phosphoryl group from

phosphocreatine to adenosine diphosphate (ADP), rapidly regenerating ATP.[9][10][11] This

reaction is a critical temporal energy buffer, maintaining ATP homeostasis during the initial

moments of intense cellular activity, such as muscle contraction.[12]

PCr + ADP + H⁺ ↔ ATP + Creatine

The reaction is an equilibrium; during periods of rest and high ATP availability (e.g., from

oxidative phosphorylation), the reaction shifts to the left, replenishing the phosphocreatine pool.

[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://en.wikipedia.org/wiki/Creatine_kinase
https://www.researchgate.net/publication/7930786_Relating_Structure_to_Mechanism_in_Creatine_Kinase
https://www.redalyc.org/pdf/930/93023658001.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3080659/
https://go.drugbank.com/drugs/DB13191
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phosphocreatine

Creatine Kinase
(High Demand)

ADP

ATP

Creatine Kinase
(Resting)

Creatine

Energy Release

Energy Storage

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mitochondria

Cytosol (e.g., Myofibril)

ATP
(OxPhos)

mtCK

PCrADP

PCr

 Diffusion

Cr

ATPase
(Contraction)

ADP

cCK

Cr ATP

 Diffusion

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start:
Creatinine + POCl₃

Step 1: Reflux Reaction
(Phosphorylation)

Step 2: Alkaline Hydrolysis
(Ring Opening)

Step 3: Decolorization
(Activated Carbon)

Step 4: Recrystallization
(Water/Ethanol)

Step 5: Filtration & Vacuum Drying

End Product:
High-Purity PCr Disodium

Tetrahydrate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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